Cas no 2411193-77-4 (4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole)

• Product Name: 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole
• CAS No: 2411193-77-4
• MF: C₁₄H₁₇FN₂O₃S
• MW: 312.359785795212
• CID: 5357939
• PubChem ID: 154879433
• Update Time: 2025-06-08

4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole Chemical and Physical Properties

Names and Identifiers

• Z4327564149
• 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole
• 4-[(4-tert-butyl-1H-imidazol-1-yl)methyl]phenyl sulfurofluoridate

• Inchi： 1S/C14H17FN2O3S/c1-14(2,3)13-9-17(10-16-13)8-11-4-6-12(7-5-11)20-21(15,18)19/h4-7,9-10H,8H2,1-3H3
• InChI Key： AZLZOIVCICKXCK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CN1C=NC(=C1)C(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 436
• XLogP3: 3.4
• Topological Polar Surface Area: 69.6

Additional information on 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole

Introduction to 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole (CAS No. 2411193-77-4)

4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole (CAS No. 2411193-77-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its imidazole core and fluorosulfonyloxyphenyl substituent, exhibits unique chemical properties that make it a promising candidate for various biochemical applications.

The molecular structure of 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole incorporates a tert-butyl group at the 4-position of the imidazole ring, which enhances its stability and reactivity. The presence of a fluorosulfonyloxyphenyl moiety at the 1-position introduces a highly electronegative group, influencing the compound's electronic and steric properties. This combination of structural features makes it an intriguing subject for further investigation in drug discovery and molecular design.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced bioavailability, metabolic stability, and binding affinity. The fluorosulfonyloxy group in 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole is particularly noteworthy, as it has been shown to improve the pharmacokinetic profiles of associated molecules. Studies have demonstrated that fluorosulfonyloxy groups can modulate the electronic distribution of adjacent aromatic rings, leading to stronger interactions with biological targets.

The tert-butyl group, on the other hand, serves as a steric shield, protecting the imidazole ring from unwanted reactions while also influencing the compound's solubility and pharmacokinetic behavior. This dual functionality makes 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole a versatile scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with various biological targets. Molecular docking studies have suggested that 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory and infectious diseases. These findings have prompted further experimental validation to explore its potential as a lead compound in drug development.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are critical targets for many diseases but are challenging to inhibit due to their large binding surfaces and lack of well-defined active sites. The unique structural features of 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole, particularly the fluorosulfonyloxyphenyl group, make it an ideal candidate for disrupting PPIs by inserting into hydrophobic pockets or interacting with specific residues.

Additionally, the compound's ability to undergo selective modifications at different positions allows for the generation of a library of derivatives with tailored properties. Functional group transformations such as hydrolysis or reduction can yield new analogs with altered pharmacological profiles. This flexibility underscores the compound's potential as a platform for structure-based drug design.

In vitro studies have begun to uncover the biological activities of 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole. Initial experiments have shown promising results in terms of cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. Further research is needed to elucidate its mechanism of action and optimize its efficacy while minimizing off-target effects.

The synthesis of this compound presents an interesting challenge due to the need for precise functionalization at multiple positions. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been employed to construct the desired framework efficiently. These synthetic approaches not only highlight the compound's complexity but also showcase the ingenuity required in modern medicinal chemistry.

As our understanding of disease mechanisms continues to evolve, compounds like 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole will play an increasingly important role in therapeutic innovation. Their unique structural features offer opportunities for developing treatments that are more effective and selective than traditional small molecules. By leveraging cutting-edge chemical tools and interdisciplinary collaboration, researchers are paving the way for next-generation therapeutics derived from such innovative scaffolds.

In conclusion, 4-Tert-butyl-1-[(4-fluorosulfonyloxyphenyl)methyl]imidazole (CAS No. 2411193-77-4) represents a significant advancement in pharmaceutical chemistry. Its combination of structural features positions it as a valuable tool for drug discovery, with potential applications ranging from anticancer therapy to modulation of protein-protein interactions. As research progresses, this compound is expected to contribute substantially to our arsenal against various diseases, driven by its unique chemical properties and versatile biological activities.